Cas no 99357-40-1 (N,N,4-trimethylpyrimidin-2-amine)

• Product Name: N,N,4-trimethylpyrimidin-2-amine
• CAS No: 99357-40-1
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD18816628
• CID: 802409
• PubChem ID: 21783318
• Update Time: 2025-11-02

N,N,4-trimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N,N,4-trimethyl-
• 2-Pyrimidinamine, N,N,4-trimethyl- (9CI)
• N,N,4-trimethylpyrimidin-2-amine
• CHEMBL123241
• EN300-196945
• SB56915
• SCHEMBL1586782
• 99357-40-1
• G67384
• MFCD18816628

• MDL： MFCD18816628
• Inchi： 1S/C7H11N3/c1-6-4-5-8-7(9-6)10(2)3/h4-5H,1-3H3
• InChI Key： LAURYIYOSYVBIZ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1N=CC=C(C)N=1

Computed Properties

• Exact Mass: 137.095
• Monoisotopic Mass: 137.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29A^2
• XLogP3: 1.1

N,N,4-trimethylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N,4-trimethylpyrimidin-2-amine

Comprehensive Overview of N,N,4-Trimethylpyrimidin-2-amine (CAS No. 99357-40-1): Properties, Applications, and Industry Insights

N,N,4-Trimethylpyrimidin-2-amine (CAS No. 99357-40-1) is a specialized organic compound belonging to the pyrimidine derivative family. With its molecular formula C₇H₁₁N₃, this compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The trimethylpyrimidine backbone offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its potential in drug discovery, particularly for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has intensified efforts to optimize the synthesis of N,N,4-trimethylpyrimidin-2-amine. Advanced catalytic methods, including microwave-assisted reactions and flow chemistry, have been employed to enhance yield and purity. These innovations address the industry's focus on sustainable and cost-effective production—a topic dominating forums like "green chemistry trends 2024" and "scalable heterocyclic synthesis." The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending subject in medicinal chemistry circles.

The agrochemical sector leverages CAS 99357-40-1 as a precursor for crop protection agents. Its pyrimidine core is integral to designing molecules that target plant pathogens while minimizing environmental impact—a priority reflected in searches for "low-toxicity pesticides" and "biodegradable agrochemicals." Regulatory agencies' emphasis on eco-friendly formulations further drives R&D investments in this domain, positioning N,N-dimethyl-4-methylpyrimidin-2-amine (a common synonym) as a strategic building block.

Analytical characterization of 99357-40-1 typically involves GC-MS, HPLC, and ¹H/¹³C NMR spectroscopy. These techniques are critical for quality control, especially when the compound is used in high-value API synthesis—a frequent query among pharmaceutical manufacturers. Recent publications highlight its role in constructing multi-target kinase inhibitors, resonating with oncology research trends. Such applications underscore the compound's relevance in addressing complex diseases, a hot topic in "precision medicine" discussions.

Market analysts note rising demand for pyrimidine derivatives like N,N,4-trimethylpyrimidin-2-amine, attributed to their broad functional utility. Patent filings reveal innovative uses in electronic materials, particularly as organic semiconductors—an area gaining traction due to the push for flexible electronics. This interdisciplinary potential makes the compound a frequent subject in searches combining "heterocyclic compounds" with "material science applications."

Storage and handling recommendations for CAS 99357-40-1 emphasize inert atmosphere protection to prevent degradation, a detail often sought in "chemical stability best practices" queries. Suppliers increasingly provide technical bulletins addressing these concerns, reflecting the compound's expanding commercial footprint. With global suppliers listing purity grades from 95% to 99.9%, procurement strategies now prioritize supply chain resilience—a key concern post-pandemic.

Future research directions may explore 99357-40-1's enantioselective transformations, responding to the chiral drug market's growth. Computational chemistry studies predicting its metabolic pathways are also emerging, tying into the "AI-driven drug discovery" trend. As industries seek compounds balancing reactivity with safety, N,N,4-trimethylpyrimidin-2-amine remains a molecule of enduring interest across scientific and industrial landscapes.